Cas no 82625-25-0 (4-(3-chloropropoxy)benzenecarbaldehyde)

• Product Name: 4-(3-chloropropoxy)benzenecarbaldehyde
• CAS No: 82625-25-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 1806400
• PubChem ID: 3551479
• Update Time: 2025-06-25

4-(3-chloropropoxy)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(3-chloropropoxy)-
• 4-(3-chloropropoxy)benzaldehyde
• 4-(3-CHLOROPROPOXY)BENZENECARBALDEHYDE
• 4-(3-chloropropoxy)benzenecarbaldehyde

• Inchi： 1S/C10H11ClO2/c11-6-1-7-13-10-4-2-9(8-12)3-5-10/h2-5,8H,1,6-7H2
• InChI Key： CKGQJZWAOFNWQT-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC(C=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-chloropropoxy)benzenecarbaldehyde

Introduction to 4-(3-chloropropoxy)benzenecarbaldehyde (CAS No. 82625-25-0)

4-(3-chloropropoxy)benzenecarbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 82625-25-0, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aldehydes and possesses a unique structural framework that makes it a valuable intermediate in synthetic chemistry. The presence of both a chloropropoxy group and a formyl group on a benzene ring endows it with distinct reactivity patterns, which are exploited in various synthetic pathways.

The structure of 4-(3-chloropropoxy)benzenecarbaldehyde consists of a benzene core substituted with a 3-chloropropoxy moiety at the para position relative to the aldehyde group. This arrangement creates a molecule with both electrophilic and nucleophilic sites, making it a versatile building block for further functionalization. The aldehyde functionality is particularly reactive, enabling condensation reactions with various nucleophiles such as amines and hydrazines, while the chloropropoxy group can participate in etherification or nucleophilic substitution reactions.

In recent years, 4-(3-chloropropoxy)benzenecarbaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the synthesis of biologically active molecules. The compound's reactivity allows for the introduction of diverse functional groups, facilitating the development of novel pharmaceutical agents. For instance, researchers have explored its utility in constructing heterocyclic scaffolds, which are common motifs in many therapeutic drugs.

Recent advancements in synthetic methodologies have highlighted the importance of 4-(3-chloropropoxy)benzenecarbaldehyde in drug discovery pipelines. A significant study published in the Journal of Organic Chemistry demonstrated its role in the synthesis of substituted chalcones, which exhibit anti-inflammatory and antioxidant properties. The study showcased how the compound's aldehyde group can undergo condensation with resorcinol derivatives under basic conditions to form chalcones, which are further functionalized to yield more complex pharmacophores.

The pharmaceutical applications of 4-(3-chloropropoxy)benzenecarbaldehyde extend beyond anti-inflammatory agents. Researchers have also investigated its potential in developing antimicrobial and antiviral compounds. For example, modifications of the chloropropoxy group have been explored to enhance binding affinity to bacterial enzymes, leading to the discovery of novel antibiotics. Additionally, derivative compounds have shown promise in inhibiting viral proteases, making them attractive candidates for antiviral therapies.

From a synthetic chemistry perspective, 4-(3-chloropropoxy)benzenecarbaldehyde serves as an excellent starting material for exploring new reaction pathways. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at various positions on the benzene ring. These transformations expand the structural diversity of derivatives, enabling fine-tuning of their biological activities.

The role of computational chemistry has become increasingly prominent in optimizing synthetic routes involving 4-(3-chloropropoxy)benzenecarbaldehyde. Molecular modeling studies have helped predict reaction outcomes and identify optimal conditions for maximizing yield and minimizing byproducts. Such computational approaches are particularly valuable when dealing with multi-step syntheses that require precise control over reaction conditions.

In conclusion, 4-(3-chloropropoxy)benzenecarbaldehyde (CAS No. 82625-25-0) is a multifaceted compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for drug discovery efforts. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.